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Compound Name: Alion

Cat. No.: B1244531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alion® herbicide, a product developed by Bayer CropScience, is a pre-emergent herbicide

used for the control of a broad spectrum of annual grasses and broadleaf weeds. Its efficacy is

attributed to its active ingredient, indaziflam, a potent inhibitor of cellulose biosynthesis. This

technical guide provides an in-depth overview of the chemical composition, formulation, and

analytical methodologies related to Alion® herbicide, tailored for a scientific audience.

Chemical Composition
The primary active constituent of Alion® herbicide is indaziflam. Chemically, indaziflam

belongs to the alkylazine class of herbicides.

Active Ingredient: Indaziflam
Indaziflam is a chiral molecule, with the herbicidal activity primarily attributed to a specific

stereoisomer.
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Property Value

Common Name Indaziflam

Chemical Name

N-[(1R,2S)-2,3-dihydro-2,6-dimethyl-1H-inden-

1-yl]-6-[(1RS)-1-fluoroethyl]-1,3,5-triazine-2,4-

diamine

CAS Number 950782-86-2

Molecular Formula C₁₆H₂₀FN₅

Molecular Weight 301.36 g/mol

Chemical Structure

Physical State Off-white solid

Melting Point 183 °C

Water Solubility 2.8 mg/L (at 20 °C)

Density 1.23 g/cm³

Source: PubChem, Wikipedia[1]

Formulation
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Alion® herbicide is formulated as a suspension concentrate (SC).[2][3] This type of formulation

consists of a stable suspension of the solid active ingredient in a liquid, typically water-based,

medium. The concentration of indaziflam in commercial Alion® products can vary. For

example, Alion® 500 SC Herbicide contains 500 g/L of indaziflam.[2] Another common

formulation contains 19.05% indaziflam by weight.[4]

Co-formulants
While the complete formulation of commercial herbicides is proprietary, Safety Data Sheets

(SDS) provide information on hazardous components and give insight into the types of co-

formulants used. Based on available SDS for Alion®, the following types of inert ingredients

are present:

Component Function Concentration Range

Propylene Glycol Antifreeze, solvent >= 1%

Ethoxylated Polyarylphenol Dispersant, emulsifier >= 0.1 – <= 25%

1,2-Benzisothiazol-3(2H)-one Preservative > 0.005 – < 0.05%

Source: Bayer CropScience SDS[5]

These co-formulants are essential for the stability and efficacy of the suspension concentrate.

Propylene glycol prevents the formulation from freezing, while the dispersant ensures the

uniform suspension of indaziflam particles in the liquid carrier and upon dilution in the spray

tank. The preservative prevents microbial growth in the water-based formulation.

Mode of Action
Indaziflam is a potent inhibitor of cellulose biosynthesis in plants, classified as a Group 29

herbicide by the Herbicide Resistance Action Committee (HRAC).[2][6] By disrupting the

production of cellulose, a critical component of the plant cell wall, indaziflam prevents the

germination and emergence of susceptible weed seedlings.
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Caption: Conceptual signaling pathway of indaziflam's mode of action.

Experimental Protocols
Formulation Analysis: Quality Control of Suspension
Concentrate
The quality control of a suspension concentrate formulation like Alion® is crucial to ensure its

physical stability and biological efficacy. The Collaborative International Pesticides Analytical

Council (CIPAC) provides standardized methods for such analyses. A general workflow for the

quality control of a suspension concentrate is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Alion® Herbicide: A Technical Guide to Its Chemical
Composition and Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244531#alion-herbicide-chemical-composition-and-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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